Cas no 681265-57-6 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide
• CAS No: 681265-57-6
• MF: C₁₈H₁₄FN₃O₃S
• MW: 371.385466098785
• CID: 5987401
• PubChem ID: 4189849
• Update Time: 2025-07-19

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide
• N-(5,5-dioxido-2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide
• Benzamide, N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-2-fluoro-
• Oprea1_072752
• AKOS024581864
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide
• F0541-0130
• 681265-57-6
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-fluorobenzamide

• Inchi： 1S/C18H14FN3O3S/c19-15-9-5-4-8-13(15)18(23)20-17-14-10-26(24,25)11-16(14)21-22(17)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,23)
• InChI Key： GQZVSTUIAVRADK-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 371.07399065g/mol
• Monoisotopic Mass: 371.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 546.3±50.0 °C(Predicted)
• pka: 11.06±0.20(Predicted)

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide

Research Brief on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide (CAS: 681265-57-6)

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide (CAS: 681265-57-6) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyrazole scaffold and fluorobenzamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide involves a multi-step process, starting with the construction of the thienopyrazole core followed by the introduction of the fluorobenzamide group. Researchers have optimized the reaction conditions to improve yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. The compound's structural elucidation has been confirmed through NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity and reproducibility.

In vitro and in vivo studies have demonstrated that N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide exhibits significant activity against specific molecular targets, including kinases and GPCRs. For instance, it has been shown to inhibit the activity of protein kinase C (PKC) isoforms, which are implicated in various cancers and inflammatory diseases. Additionally, its ability to modulate GPCR signaling pathways suggests potential applications in neurological disorders and metabolic diseases. These findings underscore the compound's versatility and therapeutic potential.

Recent preclinical evaluations have further highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide has favorable bioavailability and low toxicity, making it a viable candidate for further clinical development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future research.

In conclusion, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-fluorobenzamide (CAS: 681265-57-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future research. Further studies are warranted to explore its full therapeutic potential and optimize its pharmacological properties for clinical applications.